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Compound of Interest

Compound Name: 4-Bromo-2-fluoroaniline

Cat. No.: B1266173 Get Quote

This guide provides comprehensive safety protocols and logistical information for the handling

and disposal of 4-Bromo-2-fluoroaniline, tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is critical to mitigate risks

and ensure a safe laboratory environment.

Hazard Identification and Classification
4-Bromo-2-fluoroaniline is a hazardous substance that requires careful handling. The primary

hazards are summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[3]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Bromo-2-fluoroaniline is

provided below.

Property Value

Molecular Formula C₆H₅BrFN[2]

Molecular Weight 190.01 g/mol [2]

Appearance Solid

Melting Point 40-42 °C

Flash Point 104 °C (219.2 °F) - closed cup

CAS Number 367-24-8[1][4]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to minimize exposure risks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/msds/4-bromo-2-fluoroaniline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluoroaniline
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.chemicalbook.com/msds/4-bromo-2-fluoroaniline.pdf
https://www.chemicalbook.com/msds/4-bromo-2-fluoroaniline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluoroaniline
https://www.chemicalbook.com/msds/4-bromo-2-fluoroaniline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluoroaniline
https://www.chemicalbook.com/msds/4-bromo-2-fluoroaniline.pdf
https://www.benchchem.com/product/b1266173?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluoroaniline
https://www.chemicalbook.com/msds/4-bromo-2-fluoroaniline.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye/Face Protection

Chemical splash goggles or

safety glasses with side

shields meeting EN166 (EU) or

OSHA 29 CFR 1910.133

standards.[5] A face shield

may be required for splash

hazards.

Protects eyes from dust

particles and splashes of

solutions containing the

compound.

Hand Protection

Chemical-resistant gloves such

as nitrile, neoprene, or butyl

rubber.[6]

Prevents skin contact and

absorption. Aromatic amines

can be absorbed through the

skin.[6]

Skin and Body Protection

A flame-resistant lab coat worn

over personal clothing that

covers the legs.[6] Wear

suitable protective clothing.[3]

Protects the skin from

accidental spills and

contamination.

Respiratory Protection

All handling of the solid

compound or its solutions

should be conducted in a

certified chemical fume hood.

[6] If engineering controls are

insufficient, a dust mask (type

N95 or equivalent) or a full-

face respirator may be

necessary.[6]

Prevents inhalation of airborne

dust or aerosols, a primary

route of exposure for this

compound.[6]

Operational Plan: Safe Handling and Storage
A systematic approach is essential for the safe handling of 4-Bromo-2-fluoroaniline.

Handling Protocol:

Preparation:

Conduct a thorough risk assessment for the planned experiment.
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Ensure all necessary PPE is available and in good condition.[6]

Verify that safety showers and eyewash stations are readily accessible and operational.[6]

Handling:

Work in a well-ventilated area, preferably a certified chemical fume hood.[7][8]

Avoid breathing dust, fumes, or vapors.[1][6]

Prevent all contact with skin and eyes by wearing the appropriate PPE.[6][9]

Do not eat, drink, or smoke in the area where the chemical is handled.[3][6]

Use non-sparking tools where necessary.[8]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[1][6]

Decontaminate all work surfaces after use.

Properly remove and dispose of contaminated PPE.

Storage Protocol:

Store in a cool, dry, and well-ventilated place.[8][9]

Keep the container tightly closed.[3][7][8]

Store locked up.[1][8]

Store away from incompatible materials such as strong oxidizing agents, acid chlorides, acid

anhydrides, and strong acids.[9]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Call a POISON CENTER or

doctor if you feel unwell.[1][4][7]

Skin Contact

Take off immediately all contaminated clothing.

Wash the skin with plenty of soap and water. If

skin irritation occurs, get medical

advice/attention.[4][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][3][7]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or doctor if

you feel unwell.[3][7]

Disposal Plan
Dispose of 4-Bromo-2-fluoroaniline and its containers in accordance with local, state, and

national regulations.[4][7]

Waste Classification: Waste is classified as hazardous.[4]

Disposal Method: Dispose of contents/container to an approved waste disposal plant.[4][5]

Normal disposal is via incineration operated by an accredited disposal contractor.[7]

Contaminated Packaging: Dispose of this container to a hazardous or special waste

collection point.[4]

Visual Workflow and Safety Diagrams

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.chemicalbook.com/msds/4-bromo-2-fluoroaniline.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://downloads.ossila.com/msds/4-bromo-2-6-difluoroaniline.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://downloads.ossila.com/msds/4-bromo-2-6-difluoroaniline.pdf
https://www.chemicalbook.com/msds/4-bromo-2-fluoroaniline.pdf
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://downloads.ossila.com/msds/4-bromo-2-6-difluoroaniline.pdf
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://downloads.ossila.com/msds/4-bromo-2-6-difluoroaniline.pdf
https://www.benchchem.com/product/b1266173?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://downloads.ossila.com/msds/4-bromo-2-6-difluoroaniline.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC303310050&countryCode=US&language=en
https://downloads.ossila.com/msds/4-bromo-2-6-difluoroaniline.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling (in Fume Hood)

Post-Handling Waste Disposal

Conduct Risk Assessment

Check PPE Availability & Condition

Verify Safety Shower & Eyewash

Weigh Compound

Prepare Solution

Perform Reaction

Decontaminate Work Area Collect Hazardous Waste

Remove & Dispose of PPE

Wash Hands Thoroughly

Label Waste Container

Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for Handling 4-Bromo-2-fluoroaniline.
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Caption: Key Safety Considerations for 4-Bromo-2-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. 4-Bromo-2-fluoroaniline | C6H5BrFN | CID 123050 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. technopharmchem.com [technopharmchem.com]

4. WERCS Studio - Application Error [assets.thermofisher.com]

5. fishersci.com [fishersci.com]

6. benchchem.com [benchchem.com]

7. downloads.ossila.com [downloads.ossila.com]

8. echemi.com [echemi.com]

9. 4-Bromo-2-fluoroaniline - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 4-
Bromo-2-fluoroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266173#personal-protective-equipment-for-
handling-4-bromo-2-fluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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